Cas no 111781-55-6 (2-(1H-Pyrazol-3-yl)piperazine)

2-(1H-Pyrazol-3-yl)piperazine structure
2-(1H-Pyrazol-3-yl)piperazine structure
Product Name:2-(1H-Pyrazol-3-yl)piperazine
CAS No:111781-55-6
MF:C7H12N4
MW:152.196980476379
MDL:MFCD16140317
CID:129400
PubChem ID:19763614
Update Time:2025-04-18

2-(1H-Pyrazol-3-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-Pyrazol-3-yl)piperazine
    • 2-(1H-PYRAZOL-3-YL)-PIPERAZINE
    • Piperazine,2-(1H-pyrazol-3-yl)-
    • 3-(Piperazin-2-yl)-1H-pyrazole
    • ACMC-20a3xv
    • ANW-56033
    • CTK4A7512
    • pyrazolylpiperazine
    • SureCN9591678
    • FT-0681850
    • SCHEMBL9591678
    • SANLPMMCLNQJPP-UHFFFAOYSA-N
    • AKOS005071963
    • SB30696
    • DTXSID80599669
    • Piperazine, 2-(1H-pyrazol-3-yl)- (9CI)
    • EN300-100130
    • MFCD16140317
    • BE-0212
    • 111781-55-6
    • CS-0325252
    • J-505362
    • 2-(1H-pyrazol-5-yl)piperazine
    • SCHEMBL21074847
    • DB-060126
    • MDL： MFCD16140317
    • Inchi： 1S/C7H12N4/c1-2-10-11-6(1)7-5-8-3-4-9-7/h1-2,7-9H,3-5H2,(H,10,11)
    • InChI Key： SANLPMMCLNQJPP-UHFFFAOYSA-N
    • SMILES： N1CCNCC1C1=CC=NN1

Computed Properties

  • Exact Mass: 152.10636
  • Monoisotopic Mass: 152.106196400g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 52.7Ų

Experimental Properties

  • PSA: 52.74

2-(1H-Pyrazol-3-yl)piperazine Security Information

  • HazardClass：IRRITANT

2-(1H-Pyrazol-3-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H047580-250mg
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6
250mg
 $ 640.00 2022-06-04
TRC
H047580-500mg
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6
500mg
 $ 1065.00 2022-06-04
Alichem
A139001945-1g
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6 95%
1g
 $450.80 2023-09-04
Chemenu
CM169692-1g
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6 95%
1g
 $533 2021-08-05
Apollo Scientific
OR40288-500mg
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6 95+%
500mg
 £375.00 2023-09-02
Apollo Scientific
OR40288-1g
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6 95+%
1g
 £500.00 2023-09-02
Chemenu
CM169692-1g
2-(1H-Pyrazol-3-yl)piperazine
 111781-55-6 95%
1g
 $473 2023-02-19
abcr
AB269212-500 mg
2-(1H-Pyrazol-3-yl)piperazine, min. 90%; .
 111781-55-6
500mg
 €497.00 2023-06-22
abcr
AB269212-1 g
2-(1H-Pyrazol-3-yl)piperazine, min. 90%; .
 111781-55-6
1g
 €769.30 2023-06-22
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
65R0473-1g
2-(1H-Pyrazol-3-yl)-piperazine
 111781-55-6 95%
1g
 8463.46CNY 2021-05-08

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